Cas no 281219-24-7 (tert-butyl allyl(pent-4-enyl)carbamate)
281219-24-7 structure
Product Name:tert-butyl allyl(pent-4-enyl)carbamate
CAS No:281219-24-7
MF:C13H23NO2
MW:225.32722401619
CID:2117552
PubChem ID:11241613
Update Time:2025-04-21
tert-butyl allyl(pent-4-enyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl allyl(pent-4-enyl)carbamate
- SCHEMBL4686524
- DA-42916
- tert-butyl N-(pent-4-en-1-yl)-N-(prop-2-en-1-yl)carbamate
- PPATWCQATRATAM-UHFFFAOYSA-N
- Allyl-pent-4-enyl-carbamic acid tert-butyl ester
- 281219-24-7
-
- Inchi: 1S/C13H23NO2/c1-6-8-9-11-14(10-7-2)12(15)16-13(3,4)5/h6-7H,1-2,8-11H2,3-5H3
- InChI Key: PPATWCQATRATAM-UHFFFAOYSA-N
- SMILES: O(C(N(CC=C)CCCC=C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 225.172878976Da
- Monoisotopic Mass: 225.172878976Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.5Ų
tert-butyl allyl(pent-4-enyl)carbamate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
281219-24-7 (tert-butyl allyl(pent-4-enyl)carbamate) Related Products
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